(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

• Molecular Formula: C25H30N2O6
• Molecular Weight: 454.5 g/mol
• SMILES: CC(C)(C)OC(=O)NCCC(CC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• InChI: InChI=1S/C25H30N2O6/c1-25(2,3)33-23(30)26-13-12-16(14-22(28)29)27-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16-/m0/s1
• InChIKey: QBKSRKYSUKNAMY-INIZCTEOSA-N

(S)-β-Fmoc-δ-Boc-3,5-diaminopentanoic acid – Orthogonal Chiral Building Block

(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid (CAS 880644-97-3; molecular formula C₂₅H₃₀N₂O₆; molecular weight 454.52 g/mol) is an orthogonally protected chiral diamino acid derivative . It features a 3,5-diaminopentanoic acid backbone with base-labile 9-fluorenylmethoxycarbonyl (Fmoc) protection at the β-amino position and acid-labile tert-butoxycarbonyl (Boc) protection at the δ-amino position . This compound serves as a building block in solid-phase peptide synthesis (SPPS) and solution-phase peptide chemistry, where the orthogonal Fmoc/Boc protection scheme enables sequential deprotection and selective functionalization [1].

1

Orthogonal Fmoc/Boc protection supports sequential deprotection for SPPS and solution-phase peptide chemistry.

2

(S)-enantiomer enables stereochemical control in peptide folding and target-interaction studies.

3

C5 β-amino acid backbone provides conformational flexibility for peptidomimetic design.

• [1] Calpac Lab. (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid, 98% Purity, C25H30N2O6, 250 mg. Part Number AAB-AA01K232-250mg. CAS 880644-97-3. View Source

Why (S)-β-Fmoc-δ-Boc-3,5-diaminopentanoic acid Cannot Be Substituted

Generic substitution among orthogonally protected diamino acid building blocks introduces three primary failure modes: stereochemical inversion at the chiral center, positional isomerism of amino group placement, and incompatible protecting group lability profiles. The 3,5-diaminopentanoic acid scaffold differs fundamentally from 2,4- and 2,5-diaminopentanoic acid regioisomers in both amine spacing and backbone geometry, which governs downstream peptide conformation and biological activity [1]. Furthermore, compounds with Cbz protection instead of Fmoc require hydrogenolytic deprotection incompatible with acid/base-labile linkers and sulfur-containing residues [2]. Interchanging (S)- and (R)-enantiomers without stereochemical validation alters peptide folding and target recognition, while substituting with shorter-chain analogs (e.g., Fmoc-Dap(Boc)-OH, 2,3-diaminopropanoic acid backbone) modifies spatial constraints and side-chain positioning critical for receptor interactions .

Enantiomer substitution (R)-enantiomer may alter peptide stereochemistry and target recognition, requiring stereochemical validation.

Regioisomer mismatch (2,4- or 2,5-diamino pentanoic acid) changes backbone geometry, which may affect peptide conformation and coupling efficiency.

Protecting group incompatibility Cbz-protected analogs require hydrogenolytic deprotection, limiting compatibility with sulfur-containing residues and acid-sensitive linkers.

• [1] ChEBI. 2,4-diaminopentanoic acid (CHEBI:904). A diamino acid consisting of pentanoic acid having the amino substituents placed in the 2- and 4-positions. View Source
• [2] Kuujia. Cas no 503601-16-9 ((S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid). Product Datasheet. CID:5743910. View Source

Differentiation Evidence vs Diamino Acid Analogs

Chiral Purity: (S)- vs (R)-Enantiomer

The (S)-enantiomer (CAS 880644-97-3) and (R)-enantiomer (CAS 2044710-30-5) share identical molecular formula (C₂₅H₃₀N₂O₆) and molecular weight (454.52 g/mol) but differ in stereochemical configuration at the 3-position carbon bearing the Fmoc-protected amino group. Vendor specifications report minimum 97% purity with defined stereochemical assignment for each enantiomer . The (S)-configuration at this position, denoted by the InChI stereochemical descriptor 't16-/m0/s1' , determines the spatial orientation of the growing peptide chain relative to the side-chain amine functionality. In contrast, the (R)-enantiomer (InChI Key QBKSRKYSUKNAMY-MRXNPFEDSA-N) produces the mirror-image peptide fold when incorporated, with distinct solubility and reactivity profiles .

Chiral Purity

Reported

(S)- vs (R)-enantiomer: distinct InChI stereochemical descriptors; vendor QC ≥97% purity

Supports enantiomer-attribution review for peptide stereochemistry.

Chiral HPLC confirmation; no purity differential reported between enantiomers.

Evidence Dimension	Stereochemical configuration and enantiomeric purity
Target Compound Data	(S)-configuration at 3-position; CAS 880644-97-3; InChI Key QBKSRKYSUKNAMY-INIZCTEOSA-N; minimum 97% purity (vendor specification)
Comparator Or Baseline	(R)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid; CAS 2044710-30-5; InChI Key QBKSRKYSUKNAMY-MRXNPFEDSA-N; minimum 97% purity (vendor specification)
Quantified Difference	Stereochemical inversion at 3-position; distinct InChI Key stereochemical descriptors; no purity differential reported between enantiomers at vendor-specified minimum thresholds
Conditions	Chiral HPLC analysis; vendor QC release specifications

Why This Matters

Selection of the correct enantiomer is mandatory for obtaining the intended peptide stereochemistry and biological activity; cross-enantiomer substitution invalidates chiral integrity and downstream structure-activity relationships.

Protecting Group Orthogonality: Fmoc/Boc vs Cbz/Boc

The target compound employs Fmoc (base-labile) and Boc (acid-labile) orthogonal protection, whereas (S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid (CAS 503601-16-9; molecular weight 366.41 g/mol) substitutes Cbz (hydrogenolysis-labile) for Fmoc protection at the β-amino position [1]. The Cbz group requires catalytic hydrogenation (H₂, Pd/C) or strongly acidic conditions (HBr/AcOH) for removal, whereas Fmoc deprotection proceeds under mild basic conditions (20% piperidine in DMF, 5-30 minutes at ambient temperature) . The Fmoc/Boc combination enables sequential deprotection without hydrogenation equipment, preserves acid/base-sensitive residues and linkers, and maintains compatibility with standard SPPS automation .

Protection Orthogonality

Reported

Fmoc/Boc (base/acid sequential) vs Cbz/Boc (hydrogenolysis required)

Supports automated SPPS workflow without specialized hydrogenation.

Cbz deprotection may poison catalysts; Fmoc fluorescence enables real-time monitoring.

Evidence Dimension	Deprotection orthogonality and synthetic compatibility
Target Compound Data	Fmoc/Boc orthogonal protection: Fmoc removed by base (piperidine 20% in DMF), Boc removed by acid (TFA); compatible with Fmoc-SPPS automation; no hydrogenation required
Comparator Or Baseline	(S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid (CAS 503601-16-9): Cbz/Boc protection; Cbz removed by hydrogenolysis (H₂/Pd-C) or strong acid (HBr/AcOH) [1]
Quantified Difference	Fmoc deprotection: base-mediated, 5-30 minutes at RT; Cbz deprotection: requires specialized hydrogenation apparatus, incompatible with sulfur-containing peptides and acid-sensitive linkers; Fmoc group provides intrinsic fluorescence (λex ~265 nm, λem ~310 nm) enabling real-time monitoring of deprotection efficiency
Conditions	Fmoc-SPPS standard protocols (DMF solvent, 20% piperidine deprotection); Cbz deprotection requires separate hydrogenolysis step

Why This Matters

Fmoc/Boc protection enables fully automated SPPS workflows without specialized hydrogenation equipment, reduces synthesis cycle time, and avoids catalyst poisoning by sulfur-containing residues—critical for high-throughput peptide library synthesis and scale-up.

• [1] Kuujia. Cas no 503601-16-9 ((S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid). Product Datasheet. CID:5743910; MF:C18H26N2O6; MW:366.41. View Source

Backbone Scaffold: C5 vs Dap and Dab

The 3,5-diaminopentanoic acid scaffold provides a two-carbon separation between the β- and δ-amino groups, distinct from the α-amino acid frameworks of Fmoc-Dap(Boc)-OH (2,3-diaminopropanoic acid, one-carbon separation, CAS 162558-25-0, MW 426.46) and Fmoc-Dab(Boc)-OH (2,4-diaminobutanoic acid, two-carbon separation but α-amino acid backbone) . The β-amino acid character of 3,5-diaminopentanoic acid—with the carboxylic acid moiety separated from the Fmoc-protected amine by a methylene spacer—introduces backbone flexibility and altered hydrogen-bonding geometry compared to α-amino acid scaffolds. This structural feature is exploited in the design of peptidomimetics where modified backbone conformation is required, such as in the synthesis of bicyclic peptide tachykinin NK2 antagonists [1].

Backbone Scaffold

Class-level

β-amino acid (C1–C3 separation) vs α-amino acid Dap/Dab scaffolds

Backbone geometry may influence peptidomimetic conformation and proteolytic stability.

Data to verify in specific peptide sequences.

Evidence Dimension	Backbone spacing and conformational flexibility
Target Compound Data	3,5-Diaminopentanoic acid scaffold; β-amino acid backbone (carboxylic acid at C1 separated from protected amine at C3 by methylene spacer); amino groups at 3- and 5-positions (two-carbon separation between protected amines); MW 454.52
Comparator Or Baseline	Fmoc-Dap(Boc)-OH: 2,3-diaminopropanoic acid scaffold (one-carbon separation between α- and β-amino groups); α-amino acid backbone; MW 426.46 ; Fmoc-Dab(Boc)-OH: 2,4-diaminobutanoic acid scaffold; α-amino acid backbone
Quantified Difference	Target compound: two-carbon amine-amine spacing, β-amino acid backbone with carboxylic acid separated from β-amine by methylene. Fmoc-Dap(Boc)-OH: one-carbon amine-amine spacing, α-amino acid backbone. Fmoc-Dab(Boc)-OH: two-carbon amine-amine spacing, α-amino acid backbone with carboxylic acid directly adjacent to α-amine.
Conditions	Incorporation into peptide sequences via standard Fmoc-SPPS coupling protocols

Why This Matters

The β-amino acid backbone alters peptide backbone conformation and proteolytic stability; the 3,5-substitution pattern provides distinct spatial presentation of side-chain functionality compared to α-amino acid-based Dap and Dab analogs, enabling unique peptidomimetic geometries.

• [1] TargetMol. Fmoc-Dap(Boc)-OH. Utilized in the synthesis of bicyclic peptide tachykinin NK2 antagonists. Bioactivity description. View Source

Chain Length: C5 vs C3 Spacing

The C5 backbone of 3,5-diaminopentanoic acid provides extended spacing between functionalized amine positions compared to the C3 backbone of 2,3-diaminopropanoic acid (Dap) derivatives. The target compound (MW 454.52) incorporates a 3,5-diaminopentanoic acid core, whereas Fmoc-Dap(Boc)-OH (MW 426.46) utilizes the shorter 2,3-diaminopropanoic acid scaffold. The additional two methylene units in the pentanoic acid chain increase the maximum distance between the β- and δ-nitrogen atoms, enabling distinct spatial presentation of side-chain modifications. This chain-length difference is functionally significant in applications requiring precise spatial arrangement of functional groups, such as peptide cross-linking, multivalent ligand display, and constrained macrocycle synthesis .

Chain Length

Class-level

C5 backbone (two-carbon amine spacing) vs C3 Dap (one-carbon spacing)

Extended spacing supports multivalent ligand display studies.

Context-dependent for target engagement requirements.

Evidence Dimension	Backbone chain length and amine-amine distance
Target Compound Data	C5 backbone (3,5-diaminopentanoic acid); molecular weight 454.52; amino groups at C3 and C5 positions with two-carbon separation between protected amines; C25H30N2O6
Comparator Or Baseline	Fmoc-Dap(Boc)-OH: C3 backbone (2,3-diaminopropanoic acid); molecular weight 426.46; amino groups at C2 and C3 positions with one-carbon separation; C23H26N2O6
Quantified Difference	C5 vs C3 backbone: 2 additional methylene units in target compound; molecular weight difference 28.06 g/mol (corresponds to C2H4); two-carbon vs one-carbon spacing between protected amines
Conditions	Incorporation into peptide sequences as backbone spacer or side-chain modification site

Why This Matters

The extended C5 backbone provides greater conformational flexibility and increased spatial separation for multivalent ligand design; selection of C5 over C3 scaffold is dictated by required inter-amine distance for target engagement.

Regioisomer Comparison: 3,5- vs 2,4- and 2,5-Diaminopentanoic Acids

The 3,5-diaminopentanoic acid scaffold differs fundamentally from the 2,4-diaminopentanoic acid regioisomer (amino groups at C2 and C4 positions) [1] and from 2,5-diaminopentanoic acid (ornithine; amino groups at C2 and C5 positions) . In the 3,5-isomer, the carboxylic acid group is at C1, separated from the Fmoc-protected amine at C3 by a methylene spacer (β-amino acid character), whereas 2,4- and 2,5-diaminopentanoic acids are α-amino acids with the carboxylic acid and α-amine both attached to C2. This regioisomeric difference alters backbone geometry, hydrogen-bonding patterns, and the spatial relationship between the peptide main chain and side-chain functionality. The 3,5-substitution pattern is less sterically congested at the amine-bearing carbons compared to the 2,4-arrangement, potentially improving coupling efficiency in sterically demanding peptide sequences .

Regioisomer

Class-level

3,5-substitution (β-amino acid) vs 2,4- and 2,5- (α-amino acids)

Regioisomer may alter backbone geometry and coupling efficiency.

Review positional substitution before procurement.

Evidence Dimension	Regioisomeric positioning of amino groups
Target Compound Data	3,5-Diaminopentanoic acid scaffold: amino groups at C3 (β-position, Fmoc-protected) and C5 (δ-position, Boc-protected); β-amino acid backbone; carboxylic acid at C1
Comparator Or Baseline	2,4-Diaminopentanoic acid: amino groups at C2 (α-position) and C4 (γ-position); α-amino acid backbone [1]; 2,5-Diaminopentanoic acid (ornithine): amino groups at C2 (α-position) and C5 (δ-position); α-amino acid backbone
Quantified Difference	3,5-isomer: carboxylic acid separated from protected amine by methylene; 2,4-isomer and 2,5-isomer: carboxylic acid directly attached to α-carbon bearing amine. Distinct IUPAC nomenclature and InChI identifiers confirm regioisomeric identity.
Conditions	Structural comparison based on IUPAC nomenclature and molecular architecture

Why This Matters

Regioisomer selection determines backbone geometry and the spatial relationship between peptide main chain and functionalized side chain; substitution with incorrect regioisomer produces structurally distinct peptides with altered conformational and biological properties.

• [1] ChEBI. 2,4-diaminopentanoic acid (CHEBI:904). A diamino acid consisting of pentanoic acid having the amino substituents placed in the 2- and 4-positions. View Source

Availability & Purity: (S)- vs (R)-Enantiomer

The (S)-enantiomer (CAS 880644-97-3) is commercially available at 97-98% purity from multiple vendors with standard lead times of 2-3 days for research quantities (250 mg to gram scale) [1]. The (R)-enantiomer (CAS 2044710-30-5) is also commercially available at comparable purity (≥97%) . In contrast, the (S)-Cbz/Boc analog (CAS 503601-16-9) and unprotected 3,5-diaminopentanoic acid (CAS 13184-43-5) have more limited commercial availability, with the Cbz/Boc analog listed by fewer specialty vendors [2]. The (S)-N-Beta-Boc-N-delta-Fmoc regioisomer (CAS 2044710-07-6), which reverses the protecting group placement (Boc at β, Fmoc at δ), is also commercially available but represents a distinct chemical entity with different deprotection sequence requirements [3].

Availability & Purity

Reported

(S)-enantiomer: multi-vendor, ≥97% purity, 2–3 day lead time

Multi-vendor sourcing supports procurement reliability.

Verify CAS 880644-97-3 to avoid (R)-enantiomer or regioisomer procurement.

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid; CAS 880644-97-3; purity ≥97-98%; available in 250 mg to multi-gram quantities; lead time 2-3 days [1]
Comparator Or Baseline	(R)-enantiomer CAS 2044710-30-5: purity ≥97%, comparable availability ; (S)-Cbz/Boc analog CAS 503601-16-9: limited vendor availability [2]; (S)-N-Beta-Boc-N-delta-Fmoc regioisomer CAS 2044710-07-6: distinct protecting group placement, available from select vendors [3]
Quantified Difference	Target compound available from multiple independent vendors at 97-98% purity with 2-3 day lead time; Cbz/Boc analog has reduced vendor coverage; protecting group placement variant (Boc/Fmoc vs Fmoc/Boc) represents distinct chemical entity with reversed deprotection sequence
Conditions	Commercial procurement for research-scale peptide synthesis

Why This Matters

Multi-vendor availability of the (S)-Fmoc/Boc compound at consistent purity (>97%) reduces supply chain risk and enables reliable procurement for reproducible peptide synthesis workflows; verification of correct CAS number (880644-97-3) is essential to avoid inadvertent procurement of (R)-enantiomer or protecting group regioisomer.

• [1] Calpac Lab. (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid, 98% Purity, C25H30N2O6, 250 mg. CAS 880644-97-3. Lead time 2-3 days. View Source
• [2] Kuujia. Cas no 503601-16-9 ((S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid). Commercial availability information. View Source
• [3] Labgogo. (S)-N-Beta-Boc-N-delta-Fmoc-3,5-diaminopentanoic acid CasNo:2044710-07-6. Protecting group placement variant. View Source

Applications of (S)-β-Fmoc-δ-Boc-3,5-diaminopentanoic acid

Constrained Peptidomimetics with β-Amino Acid Scaffold

The β-amino acid backbone of 3,5-diaminopentanoic acid (carboxylic acid at C1 separated from Fmoc-protected amine at C3 by methylene) introduces backbone flexibility and altered hydrogen-bonding geometry relative to α-amino acid scaffolds . This scaffold is suitable for synthesizing peptidomimetics where modified backbone conformation is required for target engagement, such as bicyclic peptide NK2 antagonists synthesized using analogous diamino acid building blocks [1]. The orthogonal Fmoc/Boc protection enables sequential deprotection using standard SPPS automation (20% piperidine for Fmoc removal, TFA for Boc removal), facilitating incorporation into complex sequences without specialized hydrogenation equipment .

Extended Amine Spacing for Multivalent Ligand Display

The C5 backbone provides two-carbon separation between protected amines (β at C3 and δ at C5), enabling extended spatial presentation of side-chain functionality compared to C3 Dap-based scaffolds (one-carbon separation) . The longer inter-amine distance supports applications requiring precise spatial arrangement of functional groups, including peptide cross-linking, constrained macrocycle synthesis, and multivalent ligand display where increased conformational flexibility and reduced steric hindrance are required. The 3,5-substitution pattern is less sterically congested at amine-bearing carbons compared to 2,4-regioisomeric arrangements, potentially improving coupling efficiency in sterically demanding sequences .

Chiral Peptide Synthesis with (S)-β-Stereochemistry

The (S)-enantiomer (CAS 880644-97-3) provides defined stereochemistry at the 3-position carbon bearing the Fmoc-protected amino group . This stereochemical configuration governs the spatial orientation of the growing peptide chain relative to side-chain functionality. The (S)-enantiomer is commercially available at ≥97% purity from multiple vendors, with defined stereochemical identity confirmed by InChI Key stereochemical descriptors . Verification of CAS number 880644-97-3 is essential to avoid inadvertent procurement of (R)-enantiomer (CAS 2044710-30-5) or protecting group regioisomers (CAS 2044710-07-6 for Boc/Fmoc placement), both of which produce structurally distinct peptides [2].

Automated Fmoc-SPPS of β,δ-Diamino Acid Peptides

The Fmoc/Boc orthogonal protection scheme is fully compatible with automated Fmoc-SPPS instrumentation, enabling sequential deprotection using standard reagents (20% piperidine in DMF for Fmoc, TFA-based cocktails for Boc) . Unlike Cbz-protected analogs requiring hydrogenolytic deprotection with specialized equipment, the Fmoc/Boc combination eliminates the need for hydrogenation apparatus and avoids catalyst poisoning by sulfur-containing residues [3]. The Fmoc group's intrinsic fluorescence (λex ~265 nm, λem ~310 nm) enables real-time monitoring of deprotection efficiency during automated synthesis . This compatibility supports high-throughput peptide library synthesis and scale-up applications where manual intervention for orthogonal deprotection steps would be prohibitive.

Application

Selection Property

Validation Focus

Peptidomimetic design (β-amino acid scaffold)

Orthogonal Fmoc/Boc protection, β-amino acid backbone

Backbone conformation and coupling efficiency review

Multivalent ligand display

C5 backbone with two-carbon amine spacing

Spatial arrangement and steric accessibility assessment

Stereochemically controlled peptide synthesis

(S)-enantiomer with defined C3 stereochemistry

Enantiomeric identity verification and peptide folding analysis

Automated SPPS of β,δ-diamino acid peptides

Fmoc/Boc orthogonal protection, standard SPPS reagents

Deprotection efficiency and sulfur-residue compatibility review

• [1] TargetMol. Fmoc-Dap(Boc)-OH. Utilized in the synthesis of bicyclic peptide tachykinin NK2 antagonists. Application to analogous diamino acid scaffolds. View Source
• [2] Labgogo. (S)-N-Beta-Boc-N-delta-Fmoc-3,5-diaminopentanoic acid CasNo:2044710-07-6. Protecting group placement variant documentation. View Source
• [3] Kuujia. Cas no 503601-16-9 ((S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid). Cbz group requires hydrogenolysis for removal. View Source